N-{5-[(2,5-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(4-ethoxyphenyl)urea

• IUPAC Name: 1-[5-[(2,5-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]-3-(4-ethoxyphenyl)urea
• InChI: InChI=1S/C20H22N4O3S/c1-4-26-16-9-7-15(8-10-16)21-19(25)22-20-24-23-18(28-20)12-27-17-11-13(2)5-6-14(17)3/h5-11H,4,12H2,1-3H3,(H2,21,22,24,25)
• InChI Key: PTCVFHQIWPSTHE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)COC3=C(C=CC(=C3)C)C
• Molecular Formula: C20H22N4O3S
• Molecular Weight: 398.5 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is a systematic method of naming chemical substances, primarily based on their structure. The molecular formula provides information about the types and number of atoms in a molecule, while the structural formula shows the arrangement of the atoms.

Synthesis Analysis

The synthesis of a compound refers to the process used to create it in the laboratory. This often involves multiple steps, each with its own set of reactants and conditions.

Molecular Structure Analysis

Molecular structure analysis involves determining the physical arrangement of atoms in a molecule. This can be done using various spectroscopic techniques like NMR, IR, UV-Vis, etc.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This can include reactions with different reagents under various conditions.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical properties (like melting point, boiling point, solubility, etc.) and chemical properties (like reactivity, stability, etc.).

Mechanism of Action

Target of Action

The primary target of this compound is Signal Transducer and Activator of Transcription 3 (STAT3) . STAT3 is an attractive target for cancer therapy .

Mode of Action

The compound is designed as a selective STAT3 inhibitor . It directly binds to the SH2 domain of STAT3, inhibiting STAT3 phosphorylation, translocation, and downstream gene transcription .

Biochemical Pathways

The compound affects the Interleukin-6 (IL-6)/JAK/STAT3 pathway . By inhibiting STAT3, it disrupts this pathway, which plays a crucial role in the proliferation and survival of cancer cells .

Result of Action

The compound exhibits anti-proliferative activity against cancer cells with overactive STAT3, such as DU145 (IC50 = 2.97 μM) and MDA-MB-231 (IC50 = 3.26 μM) . It induces cell cycle arrest and apoptosis .

Action Environment

The compound shows in vivo anti-tumor efficacy in a DU145 xenograft model after intraperitoneal administration . At 50 mg/kg, the tumor growth inhibition rate was 65.3%, indicating potential for further development

Safety and Hazards

The safety and hazards of a compound are typically determined by studying its toxicological properties. This can include its LD50, potential for causing cancer, environmental impact, etc.

Future Directions

Future directions could involve potential applications of the compound, further studies needed to fully understand its properties, or new methods of synthesizing it.